Cas no 899988-03-5 (2-{4-(4-bromo-3-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{4-(4-bromo-3-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 899988-03-5
• MF: C₂₀H₁₈BrN₃O₂S
• MW: 444.344822406769
• CID: 5492138
• PubChem ID: 18579457
• Update Time: 2025-06-11

2-{4-(4-bromo-3-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 899988-03-5
• F2696-0501
• AKOS024670746
• 2-{[4-(4-bromo-3-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• 2-[4-(4-bromo-3-methylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• 2-((4-(4-bromo-3-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(p-tolyl)acetamide
• 2-{4-(4-bromo-3-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C20H18BrN3O2S/c1-13-3-5-15(6-4-13)23-18(25)12-27-19-20(26)24(10-9-22-19)16-7-8-17(21)14(2)11-16/h3-11H,12H2,1-2H3,(H,23,25)
• InChI Key： SPPWTUCRTKOJEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)N1C=CN=C(C1=O)SCC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 443.03031g/mol
• Monoisotopic Mass: 443.03031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-{4-(4-bromo-3-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide

Compound CAS No 899988-03-5: 2-{4-(4-Bromo-3-Methylphenyl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}-N-(4-Methylphenyl)Acetamide

The compound with CAS No 899988-03-5, known as 2-{4-(4-bromo-3-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methylphenyl)acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of this compound is characterized by a dihydropyrazine ring system, which is a key structural motif in many bioactive compounds. The presence of a sulfanyl group (-S-) further enhances its reactivity and ability to interact with biological targets. Additionally, the substitution pattern on the aromatic rings, including the bromo and methyl groups, plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic methodologies, such as cross-coupling reactions and oxidative cyclization, to efficiently construct the dihydropyrazine core. These methods not only improve the yield but also ensure high purity, which is essential for subsequent biological evaluations.

One of the most exciting developments involving this compound is its potential as a kinase inhibitor. Preclinical studies have demonstrated that it exhibits selective inhibitory activity against certain protein kinases, which are key players in various pathological processes, including cancer and inflammatory diseases. This finding underscores its potential as a lead compound for drug development.

In addition to its enzymatic activity, this compound has also been investigated for its antioxidant properties. Experimental data suggest that it can effectively scavenge free radicals, making it a candidate for applications in oxidative stress-related conditions. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for exploring its role in neurodegenerative diseases.

The pharmacokinetic profile of this compound has been extensively studied using state-of-the-art analytical techniques. Results indicate that it possesses favorable absorption and distribution characteristics, which are critical for its efficacy as a therapeutic agent. However, further studies are required to optimize its stability and half-life to enhance its therapeutic window.

From an environmental perspective, researchers have also evaluated the ecotoxicological impact of this compound. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, which aligns with current regulatory requirements for environmentally friendly pharmaceuticals.

In conclusion, the compound with CAS No 899988-03-5 represents a promising lead in medicinal chemistry research. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for developing innovative therapeutic strategies. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and exploration of its clinical applications will undoubtedly advance our understanding of this fascinating molecule.